Cas no 2548990-80-1 (8-(6-Cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(6-Cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 2548990-80-1
• MF: C₁₄H₁₇N₅O₂
• MW: 287.317082166672
• CID: 5310878
• PubChem ID: 154829220
• Update Time: 2025-06-28

8-(6-Cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(6-Cyclopropyl-4-pyrimidinyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 8-(6-cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 2548990-80-1
• AKOS040730539
• F6789-7181
• 8-(6-Cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C14H17N5O2/c20-12-14(18-13(21)17-12)3-5-19(6-4-14)11-7-10(9-1-2-9)15-8-16-11/h7-9H,1-6H2,(H2,17,18,20,21)
• InChI Key： NPWKOBPNKBDLFI-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(C3=CC(C4CC4)=NC=N3)CC2)NC(N1)=O

Computed Properties

• Exact Mass: 287.13822480g/mol
• Monoisotopic Mass: 287.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.93±0.20(Predicted)

Additional information on 8-(6-Cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Professional Introduction to Compound with CAS No. 2548990-80-1 and Product Name: 8-(6-Cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

The compound with the CAS number 2548990-80-1 and the product name 8-(6-Cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to a novel class of spirocyclic triazaspiro compounds, which have garnered considerable attention due to their unique structural features and promising biological activities. The presence of a cyclopropyl group and a pyrimidine moiety in its structure contributes to its distinctive chemical properties and potential therapeutic applications.

Recent research in the area of spirocyclic compounds has highlighted their potential as scaffolds for the development of new drugs. The spiro[4.5]decane core in this compound provides a rigid framework that enhances binding affinity and selectivity towards biological targets. This structural motif has been increasingly explored in the design of kinase inhibitors, particularly those targeting tyrosine kinases, which are critical in various signaling pathways associated with cancer and inflammation.

The 6-cyclopropylpyrimidin-4-yl substituent is another key feature that contributes to the compound's pharmacological profile. Pyrimidine derivatives are well-known for their role in medicinal chemistry, often serving as key components in nucleoside analogs and kinase inhibitors. The cyclopropyl group further modulates the electronic properties of the pyrimidine ring, potentially enhancing interactions with biological targets. This combination has been investigated in several preclinical studies for its ability to modulate enzyme activity and cellular signaling pathways.

In terms of biological activity, preliminary studies on 8-(6-Cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione have shown promising results in inhibiting specific kinases and modulating inflammatory responses. The triazaspiro scaffold is particularly interesting because it can adopt multiple conformations due to its rigid yet flexible structure, allowing for optimal binding to protein targets. This conformational flexibility has been exploited in the design of several lead compounds that have advanced into clinical trials.

One of the most compelling aspects of this compound is its potential to address unmet medical needs by targeting pathways that are currently understudied or resistant to existing therapies. For instance, kinases involved in tumor progression often exhibit mutations or overexpression that render them refractory to conventional treatments. The unique structural features of 8-(6-Cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione may allow it to interact with these targets in a manner that is distinct from existing inhibitors.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the cyclopropyl group required careful consideration of reaction conditions to ensure regioselectivity and yield optimization. Advanced techniques such as transition metal catalysis have been employed to facilitate key transformations, highlighting the importance of innovative synthetic methodologies in medicinal chemistry.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between this compound and its target proteins. These studies have provided insights into how the spirocyclic triazole core interacts with pockets on kinases and other enzymes, guiding the optimization process towards higher affinity and selectivity. Such computational approaches are becoming increasingly integral in drug discovery pipelines.

The potential therapeutic applications of 8-(6-Cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione extend beyond oncology into other areas such as immunomodulation and neuroprotection. The ability of spirocyclic compounds to modulate inflammatory pathways has been demonstrated in several preclinical models, suggesting their utility in treating autoimmune diseases and neurodegenerative disorders.

As research continues to uncover new biological functions for spirocyclic triazaspiro compounds like this one, it is likely that additional derivatives will be synthesized and evaluated for their therapeutic potential. The integration of machine learning algorithms into drug discovery processes has further accelerated the identification of novel scaffolds with desirable pharmacological properties.

In conclusion,2548990-80-1 represents a significant contribution to the field of medicinal chemistry through its unique structural features and promising biological activities. Its development underscores the importance of innovative synthetic strategies and computational methods in advancing drug discovery efforts towards addressing critical unmet medical needs.